Cas no 331765-71-0 (3,5-Difluoro-2-nitrobenzoic acid)
331765-71-0 structure
Product Name:3,5-Difluoro-2-nitrobenzoic acid
CAS No:331765-71-0
MF:C7H3F2NO4
MW:203.099828958511
MDL:MFCD04035649
CID:1026999
PubChem ID:2783365
Update Time:2025-04-20
3,5-Difluoro-2-nitrobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Difluoro-2-nitrobenzoic acid
- 2-Carboxy-4,6-difluoronitrobenzene
- PC0922
- 3,5-Difluoro-2-nitro-benzoic acid
- SCHEMBL1202494
- CS-0028788
- MFCD04035649
- DTXSID00382611
- 3,5-Difluoro-2-nitrobenzoicacid
- DS-16870
- DB-347831
- 331765-71-0
- AKOS016001226
- ZBEWIPTYUHHZIS-UHFFFAOYSA-N
- EN300-298116
- A875392
- SB36647
- SY074967
-
- MDL: MFCD04035649
- Inchi: 1S/C7H3F2NO4/c8-3-1-4(7(11)12)6(10(13)14)5(9)2-3/h1-2H,(H,11,12)
- InChI Key: ZBEWIPTYUHHZIS-UHFFFAOYSA-N
- SMILES: FC1=CC(=CC(C(=O)O)=C1[N+](=O)[O-])F
Computed Properties
- Exact Mass: 203.00300
- Monoisotopic Mass: 203.003
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.1A^2
- XLogP3: 1.5
Experimental Properties
- PSA: 83.12000
- LogP: 2.09440
3,5-Difluoro-2-nitrobenzoic acid Security Information
- Hazard Statement: Irritant
-
Hazardous Material Identification:
3,5-Difluoro-2-nitrobenzoic acid Customs Data
- HS CODE:2916399090
- Customs Data:
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3,5-Difluoro-2-nitrobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 05R0593-1g |
3,5-Difluoro-2-nitro-benzoic acid |
331765-71-0 | 97% | 1g |
576.67CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 05R0593-5g |
3,5-Difluoro-2-nitro-benzoic acid |
331765-71-0 | 97% | 5g |
1679.12CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 05R0593-25g |
3,5-Difluoro-2-nitro-benzoic acid |
331765-71-0 | 97% | 25g |
6767.38CNY | 2021-05-07 | |
| Chemenu | CM154683-5g |
3,5-Difluoro-2-nitrobenzoic acid |
331765-71-0 | 95% | 5g |
$353 | 2021-06-17 | |
| Fluorochem | 033202-250mg |
3,5-Difluoro-2-nitrobenzoic acid |
331765-71-0 | 95% | 250mg |
£23.00 | 2022-03-01 | |
| Fluorochem | 033202-1g |
3,5-Difluoro-2-nitrobenzoic acid |
331765-71-0 | 95% | 1g |
£52.00 | 2022-03-01 | |
| Fluorochem | 033202-5g |
3,5-Difluoro-2-nitrobenzoic acid |
331765-71-0 | 95% | 5g |
£156.00 | 2022-03-01 | |
| Fluorochem | 033202-10g |
3,5-Difluoro-2-nitrobenzoic acid |
331765-71-0 | 95% | 10g |
£266.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OP544-200mg |
3,5-Difluoro-2-nitrobenzoic acid |
331765-71-0 | 96% | 200mg |
133.0CNY | 2021-07-12 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D897194-250mg |
3,5-Difluoro-2-nitrobenzoic acid |
331765-71-0 | 96% | 250mg |
¥197.00 | 2022-01-12 |
3,5-Difluoro-2-nitrobenzoic acid Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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